Cas no 307496-21-5 (2-Propen-1-one-2,3-d2,1,3-di(phenyl-d5)- (9CI))

• Product Name: 2-Propen-1-one-2,3-d2,1,3-di(phenyl-d5)- (9CI)
• CAS No: 307496-21-5
• MF: C₁₅H₁₂O
• MW: 220.329124450684
• CID: 300368
• PubChem ID: 16213773
• Update Time: 2025-04-19

2-Propen-1-one-2,3-d2,1,3-di(phenyl-d5)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one-2,3-d2,1,3-di(phenyl-d5)- (9CI)
• (E)-2,3-dideuterio-1,3-bis(2,3,4,5,6-pentadeuteriophenyl)prop-2-en-1-one
• trans-Chalcone-d12,98 atom % d
• (2E)-1,3-Bis[(~2~H_5_)phenyl](~2~H_2_)prop-2-en-1-one
• DTXSID80584111
• 307496-21-5

• Inchi： 1S/C15H12O/c16-15(14-9-5-2-6-10-14)12-11-13-7-3-1-4-8-13/h1-12H/b12-11+/i1D,2D,3D,4D,5D,6D,7D,8D,9D,10D,11D,12D
• InChI Key： DQFBYFPFKXHELB-KVFDGITRSA-N
• SMILES： O=C(/C(/[2H])=C(\[2H])/C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 220.164135953g/mol
• Monoisotopic Mass: 220.164135953g/mol
• Isotope Atom Count: 12
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Melting Point: 55-57 °C(lit.)
• Boiling Point: 208 °C25 mm Hg(lit.)
• PSA: 17.07000
• LogP: 3.58270

2-Propen-1-one-2,3-d2,1,3-di(phenyl-d5)- (9CI) Security Information

• WGK Germany：3